Cas no 946295-16-5 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide
• CAS No: 946295-16-5
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 5517120
• Update Time: 2025-06-12

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(ethylsulfonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-4-methyl-
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide

• Inchi： 1S/C19H22N2O3S/c1-3-25(23,24)21-12-4-5-16-13-17(10-11-18(16)21)20-19(22)15-8-6-14(2)7-9-15/h6-11,13H,3-5,12H2,1-2H3,(H,20,22)
• InChI Key： RNVTTYUAYRUBLT-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)(=O)C1=CC=C(C)C=C1

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide: A Comprehensive Overview

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide (CAS No. 946295-16-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and an ethanesulfonyl group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research settings.

The tetrahydroquinoline core of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide is a well-known scaffold in medicinal chemistry due to its ability to modulate a wide range of biological targets. Tetrahydroquinolines have been extensively studied for their anti-inflammatory, antiviral, and neuroprotective properties. The presence of the ethanesulfonyl group further enhances the compound's pharmacological profile by influencing its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide in treating various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide has shown promise in neurodegenerative disease research. A 2022 study in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis. The mechanism behind this neuroprotective effect is believed to involve the activation of antioxidant pathways and the inhibition of pro-apoptotic signaling cascades. These findings underscore the potential of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetics of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide in animal models and found that it has a long half-life and good tissue distribution.

The safety profile of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-4-methylbenzamide is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing the compound into clinical trials.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-*m*ethylbenzamide (CAS No. 946295-*1*6-*5*) represents a promising lead compound in the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential applications, N-*1*-(ethanesulfonyl)-*1*,*2*,*3*,*4*-tetrahydroquinolin-*6*-yl-*m*ethylbenzamide is poised to play a significant role in advancing medical treatments for a variety of conditions.